Cas no 102573-92-2 (2-(Hydroxymethyl)-3-butyn-1-ol)

• Product Name: 2-(Hydroxymethyl)-3-butyn-1-ol
• CAS No: 102573-92-2
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 2864736
• Update Time: 2023-08-10

2-(Hydroxymethyl)-3-butyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-3-butyn-1-ol
• 2-(Hydroxymethyl)-3-butyn-1-ol

• Inchi： 1S/C5H8O2/c1-2-5(3-6)4-7/h1,5-7H,3-4H2
• InChI Key： KUFQMHMOLCBQER-UHFFFAOYSA-N
• SMILES： OCC(C#C)CO

Computed Properties

• Exact Mass: 100.052429g/mol
• Monoisotopic Mass: 100.052429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 100.12g/mol
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5